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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B15585371 Get Quote

Essential Safety and Handling Guide for N-
Benzylideneaniline
For laboratory professionals in research, scientific, and drug development fields, the safe

handling of chemical compounds is paramount. This guide provides immediate and essential

safety and logistical information for handling N-Benzylideneaniline, ensuring a secure

laboratory environment and minimizing risks.

Immediate Safety Precautions: Before handling N-Benzylideneaniline, it is crucial to be aware

of its hazards. The substance is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2] Always handle this compound in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[3][4] Ensure that

eyewash stations and safety showers are readily accessible in the immediate work area.[3][4]

[5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when working with N-
Benzylideneaniline. The following table summarizes the necessary PPE and safety

engineering controls to be implemented.
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Protective Measure Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical goggles

compliant with EN 166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[1][4]

Protects against eye irritation

or serious eye damage from

splashes or dust.[4]

Hand Protection Nitrile rubber gloves.[1][2][3]
Prevents skin contact, which

can cause irritation.[4]

Skin and Body Protection

Lab coat and appropriate

protective clothing to prevent

skin exposure.[1][2][3]

Minimizes the risk of skin

exposure.[4]

Respiratory Protection

Not required under normal,

well-ventilated use. For large-

scale operations,

emergencies, or if dust is

generated, a NIOSH/MSHA or

European Standard EN 136

approved respirator is

necessary.[1][2][4]

Protects against respiratory

irritation from inhaling dust.[4]

Engineering Controls

Work in a well-ventilated area,

preferably in a chemical fume

hood.[4] Ensure eyewash

stations and safety showers

are readily accessible.[4]

Minimizes inhalation exposure

and provides immediate first

aid capabilities.[4]

Quantitative Data and Hazard Summary
The following table summarizes key quantitative data and classifications for N-
Benzylideneaniline, essential for its safe handling and disposal.
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Property Value

Molecular Formula C₁₃H₁₁N[1][2][3][6]

Molecular Weight 181.24 g/mol [2][3]

Appearance Light yellow solid[1]

Melting Point 52 - 54 °C[1][2][6]

Boiling Point 300 °C[1][2]

Flash Point > 110 °C[1][2]

Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[2]

Operational Plan for Handling N-Benzylideneaniline
Adherence to a structured workflow is crucial for minimizing exposure and preventing

contamination. The following step-by-step protocol outlines the safe handling of N-
Benzylideneaniline from preparation to disposal.

Preparation
Don Personal Protective Equipment (PPE): Before handling, equip yourself with the

appropriate PPE as detailed in the table above, including safety goggles, nitrile gloves, and a

lab coat.[4]

Ensure Proper Ventilation: Conduct all work in a well-ventilated area.[4] For procedures that

may generate dust, a chemical fume hood is strongly recommended.[4]

Prepare Work Area: Ensure the workspace is clean and uncluttered. Have spill cleanup

materials readily available.[4]

Handling and Use
Weighing and Transferring: Handle N-Benzylideneaniline as a solid. Avoid generating dust

during transfer.[5][7] Use a spatula for transferring the solid.
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In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Avoid Incompatible Materials: Keep away from oxidizing agents.[5]

Cleanup
Decontaminate Work Area: After handling, decontaminate the work area with an appropriate

solvent and then wash with soap and water.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[5][7]

Disposal Plan
N-Benzylideneaniline must be disposed of as hazardous chemical waste.[3]

Waste Collection: Collect all waste containing N-Benzylideneaniline, including

contaminated consumables like gloves and paper towels, in a designated and clearly labeled

hazardous waste container.

Container Labeling: The waste container must be labeled as "Hazardous Waste" and list the

contents, including N-Benzylideneaniline.

Disposal Request: Follow your institution's procedures for hazardous waste disposal. Do not

dispose of N-Benzylideneaniline down the drain.[4]

Empty Containers: Empty containers that held N-Benzylideneaniline should be triple-rinsed

with an appropriate solvent.[3] The rinsate must be collected as hazardous waste.[3] After

rinsing, the container can be disposed of as non-hazardous waste, following institutional

guidelines.

Spill and Emergency Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Minor Spills:

Alert personnel in the immediate area.[3]

Wearing appropriate PPE, clean up the spill immediately.[3]

For solid spills, carefully sweep up the material to avoid generating dust.[5] Dampening

the material with water can help prevent it from becoming airborne.[3]

Place all contaminated materials (spilled substance, absorbent pads, gloves, etc.) into a

sealed container for disposal as hazardous waste.[3]

Label the container as "Hazardous Waste: N-Benzylideneaniline spill debris" and dispose

of it through your institution's Environmental Health and Safety (EHS) office.[3]

Major Spills:

For a large spill, evacuate the area immediately.[3]

Alert your institution's emergency responders and EHS office, providing them with the

location and nature of the hazard.[3]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of N-
Benzylideneaniline.
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Safe Handling Workflow for N-Benzylideneaniline
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Caption: Workflow for the safe handling of N-Benzylideneaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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